[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate

Specification

• CAS No.: 13042-39-2
• Molecular Formula: C8H12O5
• Molecular Weight: 188.18 g/mol
• IUPAC Name: (3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl) acetate
• Standard InChI: InChI=1S/C8H12O5/c1-4(9)13-6-3-12-7-5(10)2-11-8(6)7/h5-8,10H,2-3H2,1H3
• Standard InChI Key: ASUQMWUAFHPXOG-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)O[C@H]1CO[C@H]2[C@@H]1OC[C@H]2O
• SMILES: CC(=O)OC1COC2C1OCC2O
• Canonical SMILES: CC(=O)OC1COC2C1OCC2O

Introduction

[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate is a derivative of hexahydrofuro[3,2-b]furan, which is a bicyclic compound consisting of fused furan rings. This compound is structurally related to isosorbide derivatives, which are commonly used in pharmaceuticals and chemical synthesis. The specific stereochemistry (3R,3aR,6S,6aR) indicates the spatial arrangement of atoms in the molecule, which is crucial for its chemical and biological properties.

Synthesis and Preparation

The synthesis of [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate typically involves the acetylation of the corresponding alcohol, [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl]. This process can be achieved using acetic anhydride or acetyl chloride in the presence of a base to facilitate the reaction.

Applications

While specific applications of [(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate are not well-documented, compounds in this class are often used in pharmaceutical synthesis due to their unique structural features. They can serve as intermediates for more complex molecules or exhibit biological activity themselves.

Related Compounds

• Isosorbide Derivatives: Isosorbide and its derivatives, such as isosorbide-2-acetate, are closely related compounds that have been extensively studied for their applications in medicine and chemical synthesis.

• Hexahydrofuro[3,2-b]furan Derivatives: Other derivatives of hexahydrofuro[3,2-b]furan, such as nitrates and dodecanoates, have been explored for their chemical properties and potential applications.

Data Table

Compound	Molecular Formula	Molecular Weight	Stereochemistry
[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] acetate	Not explicitly provided	Not explicitly provided	3R,3aR,6S,6aR
Isosorbide-2-acetate	C8H10O5	186.16 g/mol	(3S,3aR,6R,6aR)
[(3R,3aR,6S,6aR)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] dodecanoate	C18H32O5	328.44 g/mol	3R,3aR,6S,6aR